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For Researchers, Scientists, and Drug Development Professionals

Introduction and Application Notes

Ethyl 4-anilinopiperidine-1-carboxylate is a heterocyclic compound that serves as a crucial
synthetic intermediate in the field of medicinal chemistry and drug development.[1] Its primary
significance lies in its role as a foundational building block for the synthesis of complex 4-
anilinopiperidine derivatives, a class of compounds renowned for potent analgesic properties.
[1] The molecular structure features a piperidine ring, which provides a flexible scaffold for
interaction with biological targets, an aniline group at the 4-position, and an ethoxycarbonyl
group on the piperidine nitrogen.[1]

This ethoxycarbonyl group functions as a protecting group, modulating the basicity of the
piperidine nitrogen and allowing for selective chemical transformations at other parts of the
molecule.[1] The protecting group can be readily removed to yield the key intermediate, 4-
anilinopiperidine (4-AP), which is a direct precursor in several synthetic routes to opioid
analgesics, including the Gupta method for fentanyl synthesis.[1][2] Due to its central role in the
synthesis of fentanyl and its analogues, 4-anilinopiperidine and its carbamate derivatives are
regulated substances in many jurisdictions.[2]
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The utility of Ethyl 4-anilinopiperidine-1-carboxylate extends to the creation of diverse
chemical libraries for structure-activity relationship (SAR) studies. By modifying the aniline ring
(e.g., through halogenation) or by utilizing different acylating and alkylating agents on the
deprotected 4-AP core, researchers can systematically develop novel compounds with tailored
pharmacological profiles.[2][3]

Physicochemical and Spectroscopic Data

Quantitative data for Ethyl 4-anilinopiperidine-1-carboxylate is summarized below.

Table 1: Physicochemical Properties

Property Value Source

ethyl 4-anilinopiperidine-1-
IUPAC Name [4]
carboxylate

Molecular Formula C14H20N202 [4]
Molecular Weight 248.32 g/mol [4]
CAS Number 116512-92-6 [4]
, CCOC(=0O)N1CCC(CC1)NC2=
Canonical SMILES [4]
CC=CcC=C2
AOCPQWXKKIAVLT-
InChiKey [4]

UHFFFAOYSA-N

| XLogP3 | 2.7 |[4] |

Table 2: Spectroscopic Data (*H NMR)
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Chemical Shift o
Protons . Multiplicity Source
(ppm, approximate)
Ethyl (CHs) 1.25 Triplet [1]
Piperidine Ring 2.85-3.40 Multiplet [1]
Ethyl (CH2) 412 Quartet [1]

| Aniline Ring | 6.60 - 7.20 | Multiplet [[5] |

Note: 3C NMR data is essential for full structural confirmation but was not available in the cited

literature.

Synthetic Pathways and Logical Workflow

The primary utility of Ethyl 4-anilinopiperidine-1-carboxylate is as a protected intermediate.
The following diagram illustrates its position in a common synthetic route towards fentanyl.
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1. Sample Preparation
(e.g., 1 mg/mL in Methanol)

If required

2. Solid Phase Extraction (SPE)
(for biological matrices)

l

3. Elution & Evaporation ~or pure standards

\

4. Reconstitution
(in Ethyl Acetate)

N\

5. GC-MS Injection

l

6. GC Separation
(e.g., DB-5MS column)

l

7. MS Detection
(Scan or SIM mode)

y

8. Data Analysis
(Library matching, fragmentation analysis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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